![molecular formula C7H15Cl2N3 B3224782 [1-(3,5-Dimethyl-1h-pyrazol-4-yl)ethyl]amine dihydrochloride CAS No. 1239479-62-9](/img/structure/B3224782.png)
[1-(3,5-Dimethyl-1h-pyrazol-4-yl)ethyl]amine dihydrochloride
Overview
Description
“[1-(3,5-Dimethyl-1h-pyrazol-4-yl)ethyl]amine dihydrochloride” is a chemical compound. It is also known as 1-Ethyl-3,5-dimethyl-1H-pyrazol-4-amine hydrochloride . The compound is a part of a collection of unique chemicals provided by Sigma-Aldrich .
Physical And Chemical Properties Analysis
“this compound” is a solid compound . The SMILES string for this compound is Cl.Cl.Cc1nn©cc1N .Scientific Research Applications
Antimicrobial and Anticancer Activities
Studies have synthesized novel pyrazole derivatives, including compounds with a structure similar to [1-(3,5-Dimethyl-1h-pyrazol-4-yl)ethyl]amine dihydrochloride. These compounds have exhibited significant antimicrobial and anticancer activities, surpassing reference drugs like doxorubicin in certain instances. The antimicrobial and anticancer efficacy is attributed to the structural components of these compounds, highlighting their potential in therapeutic applications (Hafez, El-Gazzar, & Al-Hussain, 2016).
Ligand Synthesis and Characterization
Researchers have successfully synthesized flexible ligands, including bis[2-(3,5-dimethylpyrazol-1-yl)ethyl]amine, by reacting pyrazoles with various compounds in a superbasic medium. These synthesized ligands are crucial in understanding chemical reactivity and bonding, potentially leading to the development of new materials or catalysts (Potapov, Domina, Khlebnikov, & Ogorodnikov, 2007).
Synthesis of Pyrazole Derivatives and Their Biological Activity
New series of pyrazole derivatives have been synthesized and characterized, showing good antibacterial activity against specific bacterial species. The structural composition and synthesis methods of these derivatives provide a pathway for creating compounds with targeted biological activities, potentially leading to new drug formulations (Al-Smaisim, 2012).
Metal Complex Formation and Reactivity
Studies have focused on the reactions of pyrazole-based ligands with metal ions, leading to the formation of complexes with unique structures and properties. These metal complexes have applications in various fields, including catalysis, magnetic materials, and as models for biological systems (Massoud et al., 2015).
Cytotoxic Properties and Tumor Cell Line Evaluation
Research has been conducted on the cytotoxic properties of tripodal compounds containing pyrazole structures, showing significant activity against tumor cell lines. This indicates the potential of such compounds in the development of cancer treatment drugs (Kodadi et al., 2007).
Future Directions
Mechanism of Action
Target of Action
Similar pyrazole-based compounds have been known to interact with various biological targets, including enzymes and receptors
Mode of Action
Pyrazole-based compounds are known to interact with their targets through various mechanisms, such as binding to active sites, inducing conformational changes, or modulating enzymatic activity . The specific interactions of this compound with its targets would need to be elucidated through further experimental studies.
Biochemical Pathways
Pyrazole-based compounds have been reported to influence various biochemical pathways, depending on their specific targets
Result of Action
Similar pyrazole-based compounds have been reported to exhibit various biological activities, including cytotoxic effects
properties
IUPAC Name |
1-(3,5-dimethyl-1H-pyrazol-4-yl)ethanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3.2ClH/c1-4(8)7-5(2)9-10-6(7)3;;/h4H,8H2,1-3H3,(H,9,10);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUVXTOOOKPSVBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)C(C)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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